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Compound of Interest

Compound Name: Mca-DEVDAP-K(Dnp)-OH

Cat. No.: B575278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mca-DEVDAP-K(Dnp)-OH is a highly sensitive fluorogenic substrate for the detection of

caspase-3 activity. Caspase-3 is a critical executioner caspase in the apoptotic pathway, and its

activity is a key indicator of programmed cell death. This substrate is an internally quenched

peptide, consisting of the caspase-3 recognition sequence DEVD (Asp-Glu-Val-Asp) flanked by

a fluorescent reporter group, (7-methoxycoumarin-4-yl)acetyl (Mca), and a quencher group,

2,4-dinitrophenyl (Dnp).

In its intact form, the fluorescence of the Mca group is suppressed by the proximity of the Dnp

quencher through Förster Resonance Energy Transfer (FRET). Upon cleavage of the peptide

backbone at the aspartic acid residue by active caspase-3, the Mca fluorophore is liberated

from the quencher. This separation results in a significant increase in fluorescence intensity,

which can be monitored to quantify caspase-3 activity. The excitation and emission maxima for

the cleaved Mca fluorophore are approximately 328 nm and 420 nm, respectively[1].

These application notes provide a detailed protocol for the preparation of a stock solution of

Mca-DEVDAP-K(Dnp)-OH, essential for accurate and reproducible results in caspase-3

activity assays.
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The following table summarizes the key quantitative data for Mca-DEVDAP-K(Dnp)-OH.

Property Value Source(s)

Molecular Formula C₅₀H₆₂N₁₀O₂₂ [1]

Molecular Weight 1155.1 g/mol [1]

CAS Number 189696-20-6 [1]

Excitation Maximum (cleaved

Mca)
~328 nm [1]

Emission Maximum (cleaved

Mca)
~420 nm [1]

Recommended Solvent Dimethyl sulfoxide (DMSO)
Inferred from similar

substrates[2][3][4][5]

Recommended Stock

Concentration
10 mM

Inferred from similar

substrates[2][3]

Storage of Lyophilized Powder
-20°C, desiccated, protected

from light
[6]

Storage of Stock Solution
-20°C in aliquots, protected

from light

Inferred from similar

substrates[2][4]

Stability of Lyophilized Powder ≥ 4 years at -20°C [6]

Experimental Protocols
Materials

Mca-DEVDAP-K(Dnp)-OH (lyophilized powder)

Dimethyl sulfoxide (DMSO), anhydrous, ACS reagent grade or higher

Sterile, nuclease-free microcentrifuge tubes

Calibrated precision pipettes and sterile tips
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Protocol for Preparation of 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Mca-DEVDAP-K(Dnp)-
OH in DMSO. This concentration is a standard starting point for many caspase activity assays.

Pre-equilibration: Before opening, allow the vial of lyophilized Mca-DEVDAP-K(Dnp)-OH to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

moisture onto the powder, which can affect its stability.

Mass Calculation: The amount of DMSO to add will depend on the quantity of substrate in

the vial. Use the following formula to calculate the required volume of DMSO:

Volume of DMSO (µL) = [Mass of Substrate (mg) / 1155.1 ( g/mol )] * 100,000

Example: For 1 mg of Mca-DEVDAP-K(Dnp)-OH: Volume of DMSO (µL) = [1 mg / 1155.1

g/mol ] * 100,000 ≈ 86.6 µL

Reconstitution: Add the calculated volume of anhydrous DMSO to the vial of Mca-DEVDAP-
K(Dnp)-OH.

Dissolution: Vortex the vial for 1-2 minutes until the substrate is completely dissolved. The

solution should be clear. Gentle warming in a 37°C water bath can be used to aid dissolution

if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the substrate, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 5-10

µL) in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C, protected from light. When stored properly, the DMSO

stock solution should be stable for several months.

Mandatory Visualizations
Diagram 1: Experimental Workflow for Stock Solution
Preparation
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Workflow for Mca-DEVDAP-K(Dnp)-OH Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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